![molecular formula C29H40O4 B1248279 Shimalactone A](/img/structure/B1248279.png)
Shimalactone A
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Overview
Description
Shimalactone A is a natural product found in Aspergillus stellatus with data available.
Scientific Research Applications
Neuritogenesis Induction
Shimalactone A, identified from the marine-derived fungus Emericella variecolor GF10, demonstrates promising neuritogenic effects. In studies, it has been shown to induce neuritogenesis at specific concentrations against neuroblastoma Neuro 2A cells (Wei et al., 2005), (Wei et al., 2006), (Kobayashi et al., 2006).
Biomimetic Synthesis
A biomimetic synthesis approach for this compound has been developed, featuring unique cyclization processes. This method is notable for its convergent nature and lack of protective groups, representing an innovative approach in synthetic chemistry (Sofiyev et al., 2008).
Biosynthesis Study
Recent studies have delved into the biosynthesis of this compound, identifying gene clusters responsible for its production. This research has clarified the spontaneous double bicyclo-ring formation involved in this compound biosynthesis, contributing significantly to our understanding of its molecular genesis (Fujii et al., 2020), (Fujii et al., 2020).
properties
Molecular Formula |
C29H40O4 |
---|---|
Molecular Weight |
452.6 g/mol |
IUPAC Name |
(1S,4S,6R,7S)-7-[(E)-2-[(1S,6R,7R,8R)-8-[(E,1R)-1-hydroxy-2-methylbut-2-enyl]-2,4,6,8-tetramethyl-7-bicyclo[4.2.0]octa-2,4-dienyl]prop-1-enyl]-4,6,7-trimethyl-2-oxabicyclo[2.2.1]heptane-3,5-dione |
InChI |
InChI=1S/C29H40O4/c1-11-16(3)22(30)28(9)20-17(4)12-15(2)13-26(20,7)21(28)18(5)14-27(8)24-19(6)23(31)29(27,10)25(32)33-24/h11-14,19-22,24,30H,1-10H3/b16-11+,18-14+/t19-,20-,21+,22+,24-,26+,27+,28+,29-/m0/s1 |
InChI Key |
BNFUGVFXZSYVMT-HEGJJMKQSA-N |
Isomeric SMILES |
C/C=C(\C)/[C@H]([C@@]1([C@H]2C(=CC(=C[C@]2([C@H]1/C(=C/[C@@]3([C@@H]4[C@H](C(=O)[C@]3(C(=O)O4)C)C)C)/C)C)C)C)C)O |
Canonical SMILES |
CC=C(C)C(C1(C2C(=CC(=CC2(C1C(=CC3(C4C(C(=O)C3(C(=O)O4)C)C)C)C)C)C)C)C)O |
synonyms |
shimalactone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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